Cas no 2167900-71-0 (3-Bromo-4-fluoro-5-iodobenzonitrile)

3-Bromo-4-fluoro-5-iodobenzonitrile is a halogenated benzonitrile derivative with a highly functionalized aromatic core, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern—bromo, fluoro, and iodo groups—offers multiple reactive sites for selective cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The electron-withdrawing nitrile group further enhances its utility in constructing complex heterocycles or agrochemicals. This compound’s stability and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. Its high purity and consistent performance ensure reliable results in demanding synthetic workflows.
3-Bromo-4-fluoro-5-iodobenzonitrile structure
2167900-71-0 structure
Product Name:3-Bromo-4-fluoro-5-iodobenzonitrile
CAS No:2167900-71-0
MF:C7H2BrFIN
MW:325.904356479645
CID:6794383
PubChem ID:124201907
Update Time:2025-10-20

3-Bromo-4-fluoro-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-fluoro-5-iodobenzonitrile
    • 2167900-71-0
    • MFCD30721733
    • 3-Bromo-4-fluoro-5-iodobenzonitrile
    • Inchi： 1S/C7H2BrFIN/c8-5-1-4(3-11)2-6(10)7(5)9/h1-2H
    • InChI Key： WROBOBGPTZFAPL-UHFFFAOYSA-N
    • SMILES： IC1=C(C(=CC(C#N)=C1)Br)F

Computed Properties

  • Exact Mass: 324.83994g/mol
  • Monoisotopic Mass: 324.83994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.8Ų

3-Bromo-4-fluoro-5-iodobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB598841-1g
3-Bromo-4-fluoro-5-iodobenzonitrile; .
 2167900-71-0
1g
 €679.40 2025-04-20
abcr
AB598841-5g
3-Bromo-4-fluoro-5-iodobenzonitrile; .
 2167900-71-0
5g
 €1958.20 2025-04-20
Apollo Scientific
PC51678-5g
3-Bromo-4-fluoro-5-iodobenzonitrile
 2167900-71-0 97%
5g
 £1080.00 2025-02-21
Apollo Scientific
PC51678-1g
3-Bromo-4-fluoro-5-iodobenzonitrile
 2167900-71-0 97%
1g
 £360.00 2025-02-21

3-Bromo-4-fluoro-5-iodobenzonitrile Related Literature

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